Cas no 3491-26-7 (1,7-Octadien-3-ol,3-acetate)
1,7-Octadien-3-ol,3-acetate structure
Product Name:1,7-Octadien-3-ol,3-acetate
CAS No:3491-26-7
MF:C10H16O2
MW:168.232843399048
CID:295861
Update Time:2024-02-29
1,7-Octadien-3-ol,3-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Octadien-3-ol,3-acetate
- 1-vinyl-5-hexenyl acetate
- 1,7-Octadien-3-ol,acetate (7CI,8CI,9CI)
- 1,7-Octadien-3-yl acetate
- 3-Acetoxy-1,7-octadiene
- Acetic acid, 1-vinyl-5-hexenyl ester
- 1,7-Octadien-3-ol, acetate
- Acetic acid 1-vinyl-5-hexenyl ester
- 1,7-Octadien-3-ol, 3-acetate
-
- Inchi: 1S/C10H16O2/c1-4-6-7-8-10(5-2)12-9(3)11/h4-5,10H,1-2,6-8H2,3H3
- InChI Key: CSSYVPGEVYWPNO-UHFFFAOYSA-N
- SMILES: C=CC(OC(=O)C)CCCC=C
Computed Properties
- Exact Mass: 186.12564
- Monoisotopic Mass: 168.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 57.53
1,7-Octadien-3-ol,3-acetate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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